![molecular formula C17H17FN2O2 B5157245 N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide](/img/structure/B5157245.png)
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide” is a compound related to benzamide derivatives, which are known for their significant pharmacological activities. The specific compound is structurally related to 2-[(2,3-dimethylphenyl)amino]benzoic acid, also known as Mefenamic Acid . Mefenamic Acid is a non-steroidal anti-inflammatory drug (NSAID) that exhibits anti-inflammatory, analgesic, and antipyretic activities .
Mechanism of Action
Target of Action
A structurally similar compound, 2-{2-[(3,5-dimethylphenyl)amino]pyrimidin-4-yl}-n-[(1s)-2-hydroxy-1-methylethyl]-4-methyl-1,3-thiazole-5-carboxamide, is known to target theTyrosine-protein kinase SYK .
Biochemical Pathways
Given its potential target, it may influence pathways involving theTyrosine-protein kinase SYK .
Result of Action
Based on its potential target, it may have effects on cellular processes regulated by theTyrosine-protein kinase SYK .
Advantages and Limitations for Lab Experiments
One advantage of N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide is its broad-spectrum activity against multiple signaling pathways that are involved in cancer cell growth and survival. This makes it a potentially useful therapeutic agent for a variety of cancer types. However, one limitation of this compound is its relatively low potency compared to other targeted cancer therapies. It also has limited solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide research. One area of interest is the development of more potent analogs of this compound that can overcome its low potency. Another area of interest is the identification of biomarkers that can predict response to this compound treatment. Additionally, there is interest in exploring the combination of this compound with other targeted cancer therapies to enhance its efficacy. Finally, there is interest in exploring the potential use of this compound in combination with immunotherapy for cancer treatment.
Synthesis Methods
The synthesis of N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide involves a multi-step process that begins with the reaction of 2-fluorobenzoyl chloride with N-(2-aminoethyl)-2-amino-3-methylbutanamide. This reaction yields N-{2-[2-(2-fluorobenzoyl)hydrazinyl]ethyl}-2-amino-3-methylbutanamide, which is then reacted with 2,3-dimethylphenyl isocyanate to produce this compound. The final product is purified by column chromatography and characterized by NMR and mass spectrometry.
Scientific Research Applications
N-{2-[(2,3-dimethylphenyl)amino]-2-oxoethyl}-2-fluorobenzamide has been studied extensively for its potential use in cancer treatment. It has been shown to inhibit multiple signaling pathways that are involved in cancer cell growth and survival, including the epidermal growth factor receptor (EGFR), human epidermal growth factor receptor 2 (HER2), and histone deacetylase (HDAC) pathways. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
N-[2-(2,3-dimethylanilino)-2-oxoethyl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN2O2/c1-11-6-5-9-15(12(11)2)20-16(21)10-19-17(22)13-7-3-4-8-14(13)18/h3-9H,10H2,1-2H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNZGBSUWUQMRKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)CNC(=O)C2=CC=CC=C2F)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.